4-(1-Chloro-5-isoquinolyl)aminopiperidine trifluoroacetate

• CAS No.: 651308-01-9
• Molecular Formula: C16H17ClF3N3O2
• Molecular Weight: 375.77 g/mol
• IUPAC Name: 1-chloro-N-piperidin-4-ylisoquinolin-5-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C14H16ClN3.C2HF3O2/c15-14-12-2-1-3-13(11(12)6-9-17-14)18-10-4-7-16-8-5-10;3-2(4,5)1(6)7/h1-3,6,9-10,16,18H,4-5,7-8H2;(H,6,7)
• InChI Key: ZGTLCINEKYAJQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NC2=CC=CC3=C2C=CN=C3Cl.C(=O)(C(F)(F)F)O

Description

4-(1-Chloro-5-isoquinolyl)aminopiperidine trifluoroacetate is a useful research compound. Its molecular formula is C16H17ClF3N3O2 and its molecular weight is 375.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Deprotection was performed (room temperature, 2 hours) by using Intermediate 84 (81.9 mg) and a mixed solution of trifluoroacetic acid and methylene chloride (1:1, 2 ml). The solvent was evaporated under reduced pressure, and the residue was added with methanol (2 ml) and diethyl ether (6 ml). The deposited precipitates were collected by filtration and washed with diethyl ether to obtain the title compound (64 mg) as yellow powdery crystals.